N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)-2,6-dimethylphenyl)-3,3-dimethylbutanamide

• Molecular Formula: C23H30N2O
• Molecular Weight: 350.5 g/mol
• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)-2,6-dimethylphenyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C23H30N2O/c1-16-12-20(25-11-10-18-8-6-7-9-19(18)15-25)13-17(2)22(16)24-21(26)14-23(3,4)5/h6-9,12-13H,10-11,14-15H2,1-5H3,(H,24,26)
• InChI Key: AMEVBSOCKOSCAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)CC(C)(C)C)C)N2CCC3=CC=CC=C3C2

Description

N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)-2,6-dimethylphenyl)-3,3-dimethylbutanamide is a useful research compound. Its molecular formula is C23H30N2O and its molecular weight is 350.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis(dibenzylidineacetone)palladium (2 mg, 0.0035 mmol) and (2′-dicyclohexyl phosphanyl-biphenyl-2-yl)-dimethylamine (3.3 mg, 0.0084 mmol) were added to dry toluene (10 mL purged with argon) and stirred for 15 minutes under argon. Potassium tert-butoxide (150 mg, 1.34 mmol), 1,2,3,4-tetrahydroisoquinoline (107 mg, 0.8 mmol) and N-(4-bromo-2,6-dimethyl-phenyl)-3,3-dimethyl-butanamide (200 mg, 0.67 mmol) were then added, and the reaction mixture was stirred at 90° C. overnight. The reaction mixture was then cooled to room temperature, concentrated, and purified by thin layer chromatography (dichloromethane:methanol 5%) to afford the title compound as a solid. (113.20 mg, 50%).